Cas no 2034516-69-1 (N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide)

N-[2-(1-Benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide is a sulfonamide derivative characterized by its unique structural features, including a benzothiophene core and a methoxyphenyl substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting specific receptor interactions. The presence of both hydroxyl and sulfonamide functional groups enhances its versatility in chemical modifications, while the methoxy group may influence solubility and binding affinity. Its well-defined structure allows for precise characterization and reproducibility in research applications. The compound's stability under standard conditions makes it suitable for further derivatization and exploratory studies in medicinal chemistry.
N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide structure
2034516-69-1 structure
Product Name:N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide
CAS No:2034516-69-1
MF:C20H23NO4S2
MW:405.530923128128
CID:5377856
Update Time:2025-05-23

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethanesulfonamide
    • N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide
    • Inchi: 1S/C20H23NO4S2/c1-20(22,19-13-16-5-3-4-6-18(16)26-19)14-21-27(23,24)12-11-15-7-9-17(25-2)10-8-15/h3-10,13,21-22H,11-12,14H2,1-2H3
    • InChI Key: ZLGJPAIQFMXVRU-UHFFFAOYSA-N
    • SMILES: C(S(NCC(C1SC2=CC=CC=C2C=1)(O)C)(=O)=O)CC1=CC=C(OC)C=C1

N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide Pricemore >>

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Additional information on N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide

Recent Advances in the Study of N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS: 2034516-69-1)

In recent years, the compound N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS: 2034516-69-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The compound's unique chemical structure, featuring a benzothiophene moiety and a methoxyphenyl group, contributes to its distinct pharmacological properties. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have elucidated the synthetic pathways for N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide, highlighting its efficient production through multi-step organic reactions. The compound's purity and yield have been optimized using advanced chromatographic techniques, ensuring its suitability for further biological evaluation. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate. The compound's solubility and bioavailability have been subjects of investigation, with modifications to its formulation being explored to enhance its pharmacokinetic profile.

One of the most significant findings in recent research is the compound's interaction with specific molecular targets. Preliminary data suggest that N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential application for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. In vitro studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines, suggesting a mechanism of action that could be harnessed for therapeutic purposes.

Further investigations have explored the compound's potential in oncology. Early-stage research indicates that N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide may interfere with signaling pathways that are dysregulated in certain cancers. For instance, it has shown inhibitory effects on the proliferation of cancer cell lines in preclinical models. These findings are particularly promising for the development of targeted therapies, although further validation in animal models and clinical trials is necessary to confirm its efficacy and safety.

In addition to its therapeutic potential, recent studies have also focused on the compound's safety profile. Toxicity assessments have been conducted to evaluate its effects on vital organs and physiological systems. While initial results indicate a favorable safety margin, comprehensive toxicological studies are ongoing to address any potential adverse effects. These studies are crucial for advancing the compound through the drug development pipeline and ensuring its suitability for human use.

In conclusion, N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS: 2034516-69-1) represents a promising candidate for further research and development in the chemical biology and pharmaceutical fields. Its unique chemical properties and biological activities make it a valuable subject of study for addressing unmet medical needs. Future research should focus on elucidating its precise mechanism of action, optimizing its formulation, and conducting rigorous preclinical and clinical evaluations to fully realize its therapeutic potential.

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